Cas no 896339-43-8 (N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-4-methanesulfonylbenzamide)

• Product Name: N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-4-methanesulfonylbenzamide
• CAS No: 896339-43-8
• MF: C₁₅H₁₁BrN₂O₃S₃
• MW: 443.35843873024
• CID: 5762927
• PubChem ID: 22581419
• Update Time: 2025-05-20

N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-4-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• SR-01000022406-1
• F2558-0053
• 896339-43-8
• SR-01000022406
• N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-4-methanesulfonylbenzamide
• N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-4-(methylsulfonyl)benzamide
• AKOS002051500
• Z96005325
• N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-4-methylsulfonylbenzamide
• N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-4-methanesulfonylbenzamide

• Inchi： 1S/C15H11BrN2O3S3/c1-24(20,21)10-4-2-9(3-5-10)14(19)18-15-17-11(8-22-15)12-6-7-13(16)23-12/h2-8H,1H3,(H,17,18,19)
• InChI Key： ARAQWCQCUGWXKI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=CSC(=N2)NC(C2C=CC(=CC=2)S(C)(=O)=O)=O)S1

Computed Properties

• Exact Mass: 441.91152g/mol
• Monoisotopic Mass: 441.91152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 141Ų

Additional information on N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-4-methanesulfonylbenzamide

Comprehensive Overview of N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-4-methanesulfonylbenzamide (CAS No. 896339-43-8)

N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-4-methanesulfonylbenzamide (CAS No. 896339-43-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of thiophene, thiazole, and methanesulfonylbenzamide moieties, making it a valuable candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymatic pathways, given its structural complexity and functional groups.

The compound's 5-bromothiophene component is notable for its electron-rich properties, which enhance its reactivity in cross-coupling reactions—a hot topic in modern synthetic chemistry. This attribute aligns with the growing demand for efficient heterocyclic building blocks in medicinal chemistry. Additionally, the methanesulfonylbenzamide group contributes to its solubility and bioavailability, addressing common challenges in drug formulation. These features make CAS No. 896339-43-8 a subject of interest in high-throughput screening and structure-activity relationship (SAR) studies.

In the context of current trends, the rise of AI-driven drug discovery has amplified the relevance of compounds like N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-4-methanesulfonylbenzamide. Computational models frequently explore such molecules for their binding affinities to proteins implicated in diseases like cancer and inflammation. Searches for "thiazole derivatives in drug design" or "bromothiophene applications" reflect the broader scientific community's focus on optimizing these scaffolds for therapeutic use.

From a synthetic perspective, the compound's CAS No. 896339-43-8 serves as a key intermediate in multi-step organic syntheses. Its thiazole-thiophene hybrid structure is often leveraged to construct more complex molecules with enhanced biological activity. This aligns with the industry's shift toward fragment-based drug design, where smaller, versatile units are assembled into potent inhibitors or modulators. Laboratories prioritizing green chemistry principles also explore sustainable routes to synthesize such intermediates, reducing environmental impact.

Another critical aspect of N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-4-methanesulfonylbenzamide is its role in kinase inhibition research. Kinases are a major focus in oncology, and this compound's ability to interact with ATP-binding sites makes it a promising scaffold for tyrosine kinase inhibitors (TKIs). Recent publications highlight its utility in probing signal transduction pathways, a trending topic in molecular biology. Queries like "kinase inhibitor thiazole" or "sulfonamide drug candidates" underscore its relevance in academic and industrial settings.

Stability and storage conditions for CAS No. 896339-43-8 are frequently discussed among researchers. Proper handling under inert atmospheres and low temperatures is recommended to preserve its integrity, reflecting broader concerns about compound shelf-life in drug development. These practical considerations are often overlooked in literature but are vital for reproducibility—a key focus in the era of open science and collaborative research.

In summary, N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-4-methanesulfonylbenzamide represents a multifaceted tool for modern chemistry and pharmacology. Its structural features and applications resonate with cutting-edge trends like precision medicine and computational chemistry, ensuring its continued prominence in scientific discourse. As exploration of heterocyclic compounds expands, this molecule will likely remain a cornerstone for innovative therapeutic strategies.